Methyl 2,6-dichloro-4-hydroxybenzoate
Overview
Description
Methyl 2,6-dichloro-4-hydroxybenzoate is a chemical compound with the molecular formula C8H6Cl2O3 . It has a molecular weight of 221.04 .
Molecular Structure Analysis
The molecular structure of this compound consists of 8 carbon atoms, 6 hydrogen atoms, 2 chlorine atoms, and 3 oxygen atoms .Physical and Chemical Properties Analysis
This compound has a molecular weight of 221.04 . It has a density of 1.5±0.1 g/cm3 . The boiling point is not specified .Scientific Research Applications
Crystal Structure and Computational Analysis
Methyl 4-hydroxybenzoate, an analogue of Methyl 2,6-dichloro-4-hydroxybenzoate, has been studied for its crystal structure, determined through X-ray analysis. Extensive intermolecular hydrogen bonding was observed, forming a 3D framework. Hirshfeld surface analysis provided insights into the intermolecular interactions and crystal packing. Computational calculations using Hartree Fock and Density Functional Theory revealed significant correlations with experimental FT-IR spectra, assisting in understanding the pharmaceutical activity of the molecule (Sharfalddin et al., 2020).
Synthesis Processes and Intermediates
Studies on 2,6-Dichlorophenol, a related compound, have explored its synthesis from ethyl 4-hydroxybenzoate and the formation of intermediates like ethyl 3,5-dichloro-4-hydroxybenzoate hydrate. These processes involve steps such as decarboxylation, chlorination, and hydrolysis, demonstrating the chemical transformations possible with related compounds (Tarbell et al., 2003).
Environmental Impact and Degradation
Parabens, which include esters of para-hydroxybenzoic acid like this compound, have been studied for their occurrence, fate, and behavior in aquatic environments. Despite treatments eliminating them from wastewater, they persist in low concentrations in effluents, surface water, and sediments. The chlorinated parabens, more stable and persistent, raise concerns regarding their environmental impact (Haman et al., 2015).
Safety and Hazards
The safety data sheet for a similar compound, Methyl 4-hydroxybenzoate, suggests that it should be handled with personal protective equipment and face protection. It should be stored in a dry room at room temperature . In case of eye contact, rinse immediately with plenty of water for at least 15 minutes and get medical attention . If ingested, do not induce vomiting and get medical attention .
Properties
IUPAC Name |
methyl 2,6-dichloro-4-hydroxybenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6Cl2O3/c1-13-8(12)7-5(9)2-4(11)3-6(7)10/h2-3,11H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WIPJAIOYPDTJOY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C(C=C1Cl)O)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6Cl2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.03 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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